N-(2-methylphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N3O4S/c1-15-7-2-4-10-18(15)25-20(28)14-32-24-26-21-17-9-3-5-11-19(17)31-22(21)23(29)27(24)13-16-8-6-12-30-16/h2-5,7,9-11,16H,6,8,12-14H2,1H3,(H,25,28)
• InChI Key: HWPLUSYLGHOVOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol
• CAS No.: 899754-82-6

Description

N-(2-methylphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Folding Conformations

Research on compounds with similar structural motifs, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has revealed intricate details on crystal structures and folding conformations. These studies highlight the folded conformation around the methylene C atom of the thioacetamide bridge, with the pyrimidine ring inclined to the benzene ring. This conformation is stabilized by intramolecular N—H⋯N hydrogen bonds, suggesting potential applications in the study of molecular interactions and crystal engineering (Subasri et al., 2016); (Subasri et al., 2017).

Antitumor Activity

Compounds with thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. These studies have generated novel derivatives bearing different functional groups, showing potent anticancer activity against several human cancer cell lines. This demonstrates the potential of such compounds in the development of new antitumor agents (Hafez & El-Gazzar, 2017).

Antibacterial Activities

Research on novel selenium-containing sulfa drugs and their derivatives has shown significant antibacterial activity against both gram-positive and gram-negative bacteria. This suggests potential applications in the development of new antibacterial agents, highlighting the importance of structural modifications to enhance biological activity (Abdel‐Hafez, 2010).

Dual Enzyme Inhibition

The synthesis of compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) suggests applications in the development of therapeutics targeting cancer and other diseases. The structural features conducive to dual enzyme inhibition activity highlight the importance of chemical scaffolding in medicinal chemistry (Gangjee et al., 2008).